![molecular formula C20H23N5O3 B5638767 N-[2-(5-methyl-2-furyl)-2-(4-morpholinyl)ethyl]-3-(4H-1,2,4-triazol-4-yl)benzamide](/img/structure/B5638767.png)
N-[2-(5-methyl-2-furyl)-2-(4-morpholinyl)ethyl]-3-(4H-1,2,4-triazol-4-yl)benzamide
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Overview
Description
Synthesis Analysis
The synthesis of benzamide derivatives, including those similar to the target compound, involves several steps starting from base chemicals through to the final product. These processes often involve condensation reactions, cyclization, and functional group transformations. For instance, the synthesis of related benzamides and triazole derivatives has been achieved through methodologies that might be applicable to our compound of interest (Wang et al., 2015), (Lu et al., 2017).
Molecular Structure Analysis
The molecular structure of compounds like our target can be elucidated using various spectroscopic techniques (NMR, IR, MS) and crystallography. These compounds typically feature a complex arrangement of rings and functional groups that are crucial for their biological activity. The crystal structure of related compounds provides insights into their three-dimensional arrangement and potential interactions with biological targets (Lu et al., 2018).
Chemical Reactions and Properties
Benzamide derivatives undergo various chemical reactions, including amidation, esterification, and reactions with nucleophiles, that are pivotal for their biological activity. The functional groups present in these molecules, such as the morpholine and triazole rings, play a key role in their chemical reactivity and interaction with biological targets (Kato et al., 1992).
properties
IUPAC Name |
N-[2-(5-methylfuran-2-yl)-2-morpholin-4-ylethyl]-3-(1,2,4-triazol-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O3/c1-15-5-6-19(28-15)18(24-7-9-27-10-8-24)12-21-20(26)16-3-2-4-17(11-16)25-13-22-23-14-25/h2-6,11,13-14,18H,7-10,12H2,1H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXWPCDXEMNLTJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(CNC(=O)C2=CC(=CC=C2)N3C=NN=C3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(5-methyl-2-furyl)-2-(4-morpholinyl)ethyl]-3-(4H-1,2,4-triazol-4-yl)benzamide |
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